7-(4-carboxybutanamido)cephalosporin mustard
7-(4-carboxybutanamido)cephalosporin mustard
Brand Name:
Vulcanchem
CAS No.:
142478-50-0
VCID:
VC0136337
InChI:
InChI=1S/C24H28Cl2N4O8S/c25-8-10-29(11-9-26)16-6-4-15(5-7-16)27-24(37)38-12-14-13-39-22-19(21(34)30(22)20(14)23(35)36)28-17(31)2-1-3-18(32)33/h4-7,19,22H,1-3,8-13H2,(H,27,37)(H,28,31)(H,32,33)(H,35,36)/t19-,22-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(=O)O)C(=O)O)COC(=O)NC3=CC=C(C=C3)N(CCCl)CCCl
Molecular Formula:
C24H28Cl2N4O8S
Molecular Weight:
603.5 g/mol
7-(4-carboxybutanamido)cephalosporin mustard
CAS No.: 142478-50-0
Main Products
VCID: VC0136337
Molecular Formula: C24H28Cl2N4O8S
Molecular Weight: 603.5 g/mol
| CAS No. | 142478-50-0 |
|---|---|
| Product Name | 7-(4-carboxybutanamido)cephalosporin mustard |
| Molecular Formula | C24H28Cl2N4O8S |
| Molecular Weight | 603.5 g/mol |
| IUPAC Name | (6R,7R)-3-[[4-[bis(2-chloroethyl)amino]phenyl]carbamoyloxymethyl]-7-(4-carboxybutanoylamino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H28Cl2N4O8S/c25-8-10-29(11-9-26)16-6-4-15(5-7-16)27-24(37)38-12-14-13-39-22-19(21(34)30(22)20(14)23(35)36)28-17(31)2-1-3-18(32)33/h4-7,19,22H,1-3,8-13H2,(H,27,37)(H,28,31)(H,32,33)(H,35,36)/t19-,22-/m1/s1 |
| Standard InChIKey | ZOYULASXKQQRQK-DENIHFKCSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)CCCC(=O)O)C(=O)O)COC(=O)NC3=CC=C(C=C3)N(CCCl)CCCl |
| SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(=O)O)C(=O)O)COC(=O)NC3=CC=C(C=C3)N(CCCl)CCCl |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(=O)O)C(=O)O)COC(=O)NC3=CC=C(C=C3)N(CCCl)CCCl |
| Synonyms | 7-(4-carboxybutanamido)cephalosporin mustard 7-CBNCEPH mustard |
| PubChem Compound | 132444 |
| Last Modified | Nov 11 2021 |
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